Cas no 4344-87-0 (5-methyl-1,2-dihydropyrazol-3-one)

• Product Name: 5-methyl-1,2-dihydropyrazol-3-one
• CAS No: 4344-87-0
• MF: C₄H₆N₂O
• MW: 98.1032404899597
• MDL: MFCD00462188
• CID: 44961
• PubChem ID: 24858293
• Update Time: 2025-04-18

5-methyl-1,2-dihydropyrazol-3-one Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-1H-pyrazol-5-ol
• 3-methyl-3-pyrazolin-5-one
• 3-METHYL-2-PYRAZOLIN-5-ONE (PILOT)
• 3-Methyl-5-hydroxypyrazole
• 5-Methyl-1H-pyrazol-3(2H)-one
• 3-Pyrazolin-5-one,3-methyl- (7CI,8CI)
• 3-Pyrazolol, 5-methyl- (6CI)
• 3-Hydroxy-5-methyl-1H-pyrazole
• 3-Hydroxy-5-methylpyrazole
• 3-Methyl-D3-pyrazol-5-one
• 5-Methyl-1H-pyrazol-3-ol
• 5-Methyl-3-pyrazol-3-ol
• 5-Methylpyrazol-3-ol
• 5-Methylpyrazol-3-one
• NSC265335
• 5-methyl-1,2-dihydropyrazol-3-one
• 3H-Pyrazol-3-one, 1,2-dihydro-5-methyl-
• 5-methyl-2H-pyrazol-3-ol
• 5-methyl-2,3-dihydro-1H-pyrazol-3-one
• 1H-pyrazol-5-ol, 3-methyl-
• WGVHNCAJPFIFCR-UHFFFAOYSA-N
• 5-Methyl-1,2-dihydro-3H-pyrazol-3-one
• 3-Pyrazolin-5-one, 3-methyl-
• 3-methylpyrazol-5-ol
• 5-Methy
• GS-3308
• SY100225
• 4344-87-0
• 1H-Pyrazol-3-ol, 5-methyl-
• hydroxy-5-methylpyrazole
• 3-Methyl-.delta.3-pyrazol-5-one
• 5-methyl-1,2-dihydro-pyrazol-3-one
• DTXSID80902472
• P10123
• AKOS000496252
• A888268
• 3-Pyrazolol, 5-methyl-
• MS-3694
• 132712-71-1
• 3-methyl-3-pyrazoline-5-one
• 3-Methyl-3-pyrazolin-5-one, 98%
• 145091-87-8
• AKOS000313060
• CS-W013725
• BB 0267553
• 3-methyl-pyrazolin-5-one
• A50988
• InChI=1/C4H6N2O/c1-3-2-4(7)6-5-3/h2H,1H3,(H2,5,6,7
• MFCD00129672
• 1,2-Dihydro-5-methyl-3H-pyrazol-3-one
• A826284
• AKOS006240805
• MFCD00462188
• NSC-265335
• MFCD00010705
• 1H-Pyrazol-3-ol, 5-methyl- (9CI)
• 5-PYRAZOLONE,3-METHYL
• FT-0635240
• 3-METHYL-1H-4,5-DIHYDROPYRAZOL-5-ONE
• F1685-0064
• NoName_1716
• AC-624
• STK012564
• DB-032128
• DB-051085
• DB-359024
• STK398287

• MDL： MFCD00462188
• Inchi： 1S/C4H6N2O/c1-3-2-4(7)6-5-3/h2H,1H3,(H2,5,6,7)
• InChI Key： WGVHNCAJPFIFCR-UHFFFAOYSA-N
• SMILES： O=C1C=C(C)NN1

Computed Properties

• Exact Mass: 98.04800
• Monoisotopic Mass: 98.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 0.1
• Topological Polar Surface Area: 41.1

Experimental Properties

• Color/Form: Uncertain
• Density: 1.3±0.1 g/cm3
• Melting Point: 223-225 °C (lit.)
• Boiling Point: 309.7°C at 760 mmHg
• Flash Point: 141.1±22.3 °C
• Solubility: 1 M NH4OH: soluble25mg/mL, clear, colorless (in methanol)
• PSA: 48.65000
• LogP: 0.01140
• Solubility: Uncertain
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

5-methyl-1,2-dihydropyrazol-3-one Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305 + P351 + P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolines Pyrazolines Pyrazolones